2-Benzyloxyphenylboronic acid pinacol ester[1027757-13-6]

• Molecular Formula: C19H25BO4
• Molecular Weight: 328.2 g/mol
• IUPAC Name: (3-hydroxy-2,3-dimethylbutan-2-yl)oxy-(2-phenylmethoxyphenyl)borinic acid
• InChI: InChI=1S/C19H25BO4/c1-18(2,21)19(3,4)24-20(22)16-12-8-9-13-17(16)23-14-15-10-6-5-7-11-15/h5-13,21-22H,14H2,1-4H3
• InChI Key: MLGGVSQPMYEPDG-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=CC=C1OCC2=CC=CC=C2)(O)OC(C)(C)C(C)(C)O

Description

2-Benzyloxyphenylboronic acid, pinacol ester is an organoboron compound widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound is known for its stability and ease of handling, making it a valuable reagent in the formation of carbon-carbon bonds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-benzyloxyphenylboronic acid, pinacol ester typically involves the reaction of 2-benzyloxyphenylboronic acid with pinacol in the presence of a suitable catalyst. The reaction is usually carried out under mild conditions, often at room temperature, to ensure high yields and purity .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent quality and high throughput. The reaction conditions are optimized to minimize waste and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

2-Benzyloxyphenylboronic acid, pinacol ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form phenols or quinones.

Reduction: Reduction reactions can convert it into corresponding alcohols or hydrocarbons.

Substitution: It participates in nucleophilic substitution reactions, often replacing the boronic ester group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines, alcohols, or thiols are employed under basic conditions.

Major Products Formed

Oxidation: Phenols, quinones.

Reduction: Alcohols, hydrocarbons.

Substitution: Amines, ethers, thioethers.

Scientific Research Applications

2-Benzyloxyphenylboronic acid, pinacol ester has a wide range of applications in scientific research:

Chemistry: It is extensively used in Suzuki-Miyaura cross-coupling reactions to form biaryl compounds, which are important in the synthesis of pharmaceuticals and agrochemicals.

Biology: This compound is used in the development of boron-containing drugs and as a tool for studying enzyme mechanisms.

Medicine: It plays a role in the synthesis of boron neutron capture therapy (BNCT) agents for cancer treatment.

Industry: It is used in the production of advanced materials, such as polymers and electronic components.

Mechanism of Action

The mechanism of action of 2-benzyloxyphenylboronic acid, pinacol ester involves its ability to form stable complexes with various metal catalysts, facilitating the formation of carbon-carbon bonds. In Suzuki-Miyaura coupling, the boronic ester group undergoes transmetalation with a palladium catalyst, followed by reductive elimination to form the desired biaryl product .

Comparison with Similar Compounds

Similar Compounds

• 2-Methoxyphenylboronic acid, pinacol ester
• 4-Benzyloxyphenylboronic acid, pinacol ester

Uniqueness

2-Benzyloxyphenylboronic acid, pinacol ester is unique due to its high stability and ease of handling compared to other boronic esters. Its benzyloxy group provides additional stability and reactivity, making it a preferred choice in many synthetic applications .